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Compound of Interest

Compound Name: Benzofuran-2-carboxylic acid

Cat. No.: B160394 Get Quote

Benzofuran-2-Carboxylic Acid: A Core Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Benzofuran-2-carboxylic acid, also known as coumarilic acid, is a heterocyclic organic

compound that serves as a versatile building block in the synthesis of more complex

molecules.[1] Its unique structure and reactivity make it a valuable intermediate in the

development of pharmaceuticals, agrochemicals, and advanced materials.[1] This technical

guide provides an in-depth look at the core molecular properties of benzofuran-2-carboxylic
acid.

Core Molecular Data
The fundamental chemical properties of benzofuran-2-carboxylic acid are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and the

design of synthetic pathways.
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Property Value

Molecular Formula C₉H₆O₃[1][2][3][4][5][6]

Molecular Weight 162.14 g/mol [1][2][4][5]

Alternate Names
Coumarilic acid, Coumarone-2-carboxylic

acid[1][4][6]

CAS Number 496-41-3[1][3][4][6]

Logical Relationship of Chemical Identity
The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical identifiers.
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Caption: Relationship between compound name and its molecular properties.

Applications in Research and Development
Benzofuran-2-carboxylic acid is a key starting material in the synthesis of a variety of

biologically active molecules. Researchers utilize its reactive carboxylic acid group to

incorporate the benzofuran scaffold into larger molecular frameworks, leading to the
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development of potential anti-inflammatory and anticancer agents.[1] Its derivatives are also

explored in the creation of novel herbicides and fungicides.[1] The compound's utility extends

to materials science, where it is used in the development of polymers and coatings with

enhanced properties.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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